Cas no 1391052-82-6 (5-Oxo Atorvastatin)
5-Oxo Atorvastatin structure
Product Name:5-Oxo Atorvastatin
CAS No:1391052-82-6
MF:C33H33FN2O5
MW:556.623932600021
CID:1063476
PubChem ID:71751364
Update Time:2025-04-20
5-Oxo Atorvastatin Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxo Atorvastatin
- 1H-Pyrrole-1-heptanoic acid, 2-(4-fluorophenyl)-beta-hydroxy-5-(1-methylethyl)-delta-oxo-3-phenyl-4-[(phenylamino)carbonyl]-, (betaR)-
- 1391052-82-6
- (ssR)-2-(4-Fluorophenyl)-ss-hydroxy-5-(1-methylethyl)-d-oxo-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid; (3R)-7-[2-(4-Fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3-hydroxy-5-oxoheptanoic Acid
- (gammaR)-2-(4-Fluorophenyl)-gamma-hydroxy-5-(1-methylethyl)-delta-oxo-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid
- (3R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3-hydroxy-5-oxoheptanoic acid
- GG8YR784FR
-
- Inchi: 1S/C33H33FN2O5/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40/h3-16,21,27,38H,17-20H2,1-2H3,(H,35,41)(H,39,40)/t27-/m1/s1
- InChI Key: HIWOZSQQGYAAGY-HHHXNRCGSA-N
- SMILES: FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CCC(C[C@H](CC(=O)O)O)=O
Computed Properties
- Exact Mass: 556.23735032g/mol
- Monoisotopic Mass: 556.23735032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 41
- Rotatable Bond Count: 12
- Complexity: 864
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Melting Point: 73-74°C
5-Oxo Atorvastatin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O847155-1mg |
5-Oxo Atorvastatin |
1391052-82-6 | 1mg |
$ 295.00 | 2023-09-06 | ||
| TRC | O847155-10mg |
5-Oxo Atorvastatin |
1391052-82-6 | 10mg |
$ 2330.00 | 2023-09-06 | ||
| Biosynth | RFC05282-1 mg |
5-Oxo atorvastatin |
1391052-82-6 | 1mg |
$600.60 | 2023-01-02 | ||
| Biosynth | RFC05282-5 mg |
5-Oxo atorvastatin |
1391052-82-6 | 5mg |
$1,951.95 | 2023-01-02 | ||
| Biosynth | RFC05282-10 mg |
5-Oxo atorvastatin |
1391052-82-6 | 10mg |
$3,123.10 | 2023-01-02 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478451-1 mg |
5-Oxo Atorvastatin, |
1391052-82-6 | 1mg |
¥3,610.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478451-1mg |
5-Oxo Atorvastatin, |
1391052-82-6 | 1mg |
¥3610.00 | 2023-09-05 | ||
| A2B Chem LLC | AE38462-1mg |
5-Oxo Atorvastatin |
1391052-82-6 | 1mg |
$663.00 | 2024-04-20 | ||
| 1PlusChem | 1P009EXQ-1mg |
5-oxo Atorvastatin |
1391052-82-6 | 1mg |
$352.00 | 2025-02-24 | ||
| 1PlusChem | 1P009EXQ-10mg |
5-oxo Atorvastatin |
1391052-82-6 | 10mg |
$1984.00 | 2025-02-24 |
5-Oxo Atorvastatin Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
1391052-82-6 (5-Oxo Atorvastatin) Related Products
- 125995-03-1(Atorvastatin lactone)
- 134395-00-9((bR,δR)-Atorvastatin tert-Butyl Ester (>90%))
- 345891-62-5(Atorvastatin Methyl Ester)
- 134523-00-5(Atorvastatin)
- 433289-84-0(Desfluoroatorvastatin)
- 693794-20-6(Difluoro Atorvastatin)
- 908852-19-7(Methanamine (3R,5R)-7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate)
- 1146977-93-6(Atorvastatin Ethyl Ester)
- 915092-85-2(Atorvastatin Allyl Ester)
- 110862-48-1(Atorvastatin)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk